Cas no 1807062-50-5 (Ethyl 2-amino-3-(1-chloro-2-oxopropyl)benzoate)

• Product Name: Ethyl 2-amino-3-(1-chloro-2-oxopropyl)benzoate
• CAS No: 1807062-50-5
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• CID: 4957482
• Update Time: 2025-10-23

Ethyl 2-amino-3-(1-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(1-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C12H14ClNO3/c1-3-17-12(16)9-6-4-5-8(11(9)14)10(13)7(2)15/h4-6,10H,3,14H2,1-2H3
• InChI Key： YJTLHTLRQKQTNM-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC=C(C(=O)OCC)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 2.4
• Topological Polar Surface Area: 69.4

Additional information on Ethyl 2-amino-3-(1-chloro-2-oxopropyl)benzoate

Ethyl 2-amino-3-(1-chloro-2-oxopropyl)benzoate (CAS No. 1807062-50-5): A Comprehensive Overview

Ethyl 2-amino-3-(1-chloro-2-oxopropyl)benzoate (CAS No. 1807062-50-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits a unique set of chemical properties that make it a promising candidate for various applications, particularly in the synthesis of novel therapeutic agents. The detailed exploration of this compound not only highlights its structural features but also delves into its potential biological activities and industrial relevance.

The molecular formula of Ethyl 2-amino-3-(1-chloro-2-oxopropyl)benzoate is C₁₂H₁₂ClNO₄, reflecting its intricate composition. The presence of multiple functional groups, including an amino group, a chloro-substituted propyl side chain, and a benzoate moiety, contributes to its versatility in chemical reactions. These functional groups are strategically positioned to allow for further modifications, making the compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The benzoate core, known for its stability and bioavailability, serves as an excellent scaffold for drug design. Additionally, the incorporation of an amino group and a chloro-substituted propyl side chain introduces possibilities for interactions with biological targets, such as enzymes and receptors. This combination of features has prompted researchers to investigate the compound's efficacy in various therapeutic contexts.

One of the most compelling aspects of Ethyl 2-amino-3-(1-chloro-2-oxopropyl)benzoate is its potential role in the development of novel antimicrobial agents. The structural features of this compound suggest that it may interfere with essential bacterial processes, thereby exhibiting antibacterial properties. Preliminary studies have indicated that derivatives of benzoic acid, particularly those with amino and chloro-substituents, exhibit promising activity against a range of pathogens. This has led to investigations into how modifications of the side chain can enhance or alter these biological effects.

The chloro-substituent in the propyl side chain is particularly noteworthy due to its ability to participate in hydrogen bonding and other non-covalent interactions. These interactions are crucial for the binding affinity of drug molecules to their targets. By carefully tuning the electronic properties of this group through further chemical modifications, researchers can fine-tune the biological activity of Ethyl 2-amino-3-(1-chloro-2-oxopropyl)benzoate. Such modifications may lead to the discovery of new compounds with enhanced efficacy and reduced toxicity.

Furthermore, the benzoate moiety itself is a well-studied pharmacophore that has been utilized in numerous successful drugs. Its stability under various conditions and its ability to cross biological membranes make it an ideal component for drug candidates. The combination of these features in Ethyl 2-amino-3-(1-chloro-2-oxopropyl)benzoate suggests that it could be a valuable building block for future therapeutics.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the amino group and the chloro-substituted propyl side chain are critical steps that require careful optimization. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to produce larger quantities for research purposes.

In conclusion, Ethyl 2-amino-3-(1-chloro-2-oxopropyl)benzoate (CAS No. 1807062-50-5) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a compelling subject for further research. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in developing new treatments for various diseases.